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Introduction

C-peptide, or connecting peptide, is a 31-amino acid polypeptide that is a byproduct of insulin
synthesis.[1][2] In the beta cells of the pancreas, proinsulin is cleaved into insulin and C-
peptide, which are then released into the bloodstream in equimolar amounts.[3][4] Initially
considered biologically inert, C-peptide is now recognized as an active peptide hormone with
important physiological effects.[2][5] Its primary role in clinical and research settings,
particularly in the study of hypoglycemia, stems from its utility as a reliable biomarker of
endogenous insulin secretion.[6] Unlike insulin, which has a short half-life of 3-5 minutes and
undergoes significant first-pass metabolism in the liver, C-peptide has a longer half-life of 20-30
minutes and is cleared by the kidneys.[2][4] This makes it a more stable and accurate measure
of pancreatic beta-cell function, especially in patients receiving exogenous insulin therapy.[7]

These notes provide a comprehensive overview of the applications of C-peptide measurement
in hypoglycemia research, protocols for key experiments, and a summary of its biological
signaling pathways.
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l. Diagnostic Applications in the Evaluation of
Hypoglycemia

The measurement of C-peptide is crucial in the differential diagnosis of hypoglycemia,
particularly in distinguishing between various causes of hyperinsulinemic hypoglycemia.[3][8]
The fundamental principle is to determine whether high insulin levels are from an endogenous
source (e.g., an insulin-producing tumor) or an exogenous source (e.g., surreptitious insulin
injection).[9][10]

Key Applications:

» Diagnosing Factitious Hypoglycemia: In cases of hypoglycemia caused by self-
administration of commercial insulin, laboratory tests will reveal high serum insulin levels but
low or undetectable C-peptide levels.[4][10][11] This is because commercial insulin
preparations do not contain C-peptide.[4][12] Conversely, if hypoglycemia is induced by
sulfonylureas, which stimulate the pancreas to release more insulin, both insulin and C-
peptide levels will be elevated.[4][10]

» Diagnosing Insulinoma: An insulinoma is a tumor of the pancreatic beta cells that
autonomously secretes insulin. In patients with an insulinoma, hypoglycemia is accompanied
by inappropriately high levels of both insulin and C-peptide, as the tumor releases both
substances.[2][13][14] The C-peptide suppression test is a key diagnostic tool in this context.
[21[15]

¢ Assessing Beta-Cell Function: In individuals with diabetes, residual C-peptide levels indicate
remaining beta-cell function.[16] Studies have shown that even low levels of C-peptide are
associated with better glycemic control and a significantly lower risk of severe hypoglycemia.
[71[17][18]

Data Presentation: Differential Diagnosis of Hypoglycemic States

The following table summarizes the typical laboratory findings for various causes of
hypoglycemia.
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Visualization: Diagnostic Workflow for Hypoglycemia

The diagram below illustrates the logical workflow for investigating a patient presenting with

hypoglycemia, emphasizing the central role of C-peptide measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: The Role of Human C-Peptide in
Hypoglycemia Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110617/docs#application-notes-the-role-of-human-c-
peptide-in-hypoglycemia-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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